2-[[1-(9-Methylpurin-6-yl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile

• IUPAC Name: 2-[[1-(9-methylpurin-6-yl)piperidin-3-yl]methoxy]pyridine-4-carbonitrile
• InChI: InChI=1S/C18H19N7O/c1-24-12-23-16-17(24)21-11-22-18(16)25-6-2-3-14(9-25)10-26-15-7-13(8-19)4-5-20-15/h4-5,7,11-12,14H,2-3,6,9-10H2,1H3
• InChI Key: MHJJGIDBRLCKJD-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1N=CN=C2N3CCCC(C3)COC4=NC=CC(=C4)C#N
• Molecular Formula: C18H19N7O
• Molecular Weight: 349.4 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. A lot of reviews concerning specific methods of piperidine synthesis have been published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical And Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can vary widely depending on their specific structure. These properties can influence their pharmacological activity and their suitability for use in different therapeutic applications.

Scientific Research Applications

Kinase Inhibition

• . BLK is involved in B-cell signaling and immune responses.
• EGFR Inhibition : Mutant epidermal growth factor receptor (EGFR) drives non-small-cell lung cancer (NSCLC). While first-generation inhibitors like erlotinib provide initial benefits, resistance mechanisms eventually render them ineffective. .

Mechanism of Action

The mechanism of action of piperidine derivatives can vary widely depending on their specific structure and the target they interact with. For example, some piperidine derivatives have been found to exhibit antiproliferation and antimetastatic effects on various types of cancers.

Safety and Hazards

The safety and hazards associated with piperidine derivatives can vary widely depending on their specific structure. It’s important to handle these compounds with care and to follow appropriate safety protocols when working with them.

Future Directions

Piperidine derivatives continue to be an active area of research, with scientists exploring their potential uses in a variety of therapeutic applications. This includes their use as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.